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Compound of Interest

Compound Name: Boc-N-Me-D-Met-OH

Cat. No.: B8610728

An In-depth Technical Guide to Boc-N-Me-D-Met-OH

This technical guide provides a comprehensive overview of N-tert-Butoxycarbonyl-N-methyl-D-
methionine (Boc-N-Me-D-Met-OH), a specialized amino acid derivative crucial for the synthesis
of modified peptides with enhanced therapeutic properties. This document is intended for
researchers, scientists, and professionals in the field of drug development and peptide
chemistry.

Chemical Properties and Identification

While a specific CAS number for Boc-N-Me-D-Met-OH is not readily available in public
databases, its chemical properties can be determined from its structure. The N-methylation of
the amino acid backbone significantly influences the conformational properties of the resulting
peptide.

Data Summary:
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Property Value Source
N-tert-Butoxycarbonyl-N-
Synonyms methyl-D-methionine, Boc-N-

methyl-D-methionine

Molecular Formula C11H21NO4S Calculated
Molecular Weight 263.35 g/mol Calculated
CAS Number Not readily available

Applications in Research and Drug Development

Boc-N-Me-D-Met-OH is a valuable building block in peptide synthesis, primarily for the
development of peptide-based therapeutics. The incorporation of N-methylated amino acids

like Boc-N-Me-D-Met-OH into a peptide sequence can confer several advantageous

properties:

o Enhanced Proteolytic Stability: The N-methyl group sterically hinders the cleavage of the

adjacent peptide bond by proteases, thereby increasing the in vivo half-life of the peptide

drug.[1]

o Improved Membrane Permeability: N-methylation can increase the lipophilicity of a peptide,

potentially enhancing its ability to cross cell membranes.

o Conformational Constraint: The presence of an N-methyl group restricts the conformational

freedom of the peptide backbone, which can lead to a more defined three-dimensional

structure. This can result in higher receptor binding affinity and selectivity.

» Protein Engineering: This compound is utilized in protein engineering to create modified

peptides that aid in elucidating protein-protein interactions and enzyme mechanisms.[1]

Experimental Protocols
General Protocol for the Synthesis of Fmoc-N-Me-AA-

OH
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A general method for the synthesis of N-methylated amino acids involves the use of a 2-
chlorotrityl chloride (2-CTC) resin as a temporary protecting group for the carboxylic acid. The
following is a generalized protocol adapted for Boc-N-Me-D-Met-OH.[2]

Materials:

Boc-D-Met-OH

e 2-Chlorotrityl chloride (2-CTC) resin

o 0o-Nitrobenzenesulfonyl chloride (0-NBS-CI)
o Dimethyl sulfate or Methyl iodide

e 2-Mercaptoethanol

e 1,8-Diazabicyclo[5.4.0]lundec-7-ene (DBU)
e N-Methyl-2-pyrrolidone (NMP)

e Dichloromethane (DCM)
 Diisopropylethylamine (DIEA)

Procedure:

e Resin Loading: Swell the 2-CTC resin in DCM. Dissolve Boc-D-Met-OH in a DCM/NMP
mixture with DIEA and add it to the resin. Allow the reaction to proceed for 1-2 hours. Cap
any unreacted sites with methanol.

e Boc-Deprotection: Remove the Boc protecting group using a solution of trifluoroacetic acid
(TFA) in DCM.

e 0-NBS Protection: Protect the liberated a-amino group using 0-NBS-Cl and collidine in NMP.

o N-Methylation: Perform the methylation of the sulfonamide nitrogen using dimethyl sulfate or
methyl iodide and a base such as DBU or potassium tert-butoxide in NMP.
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e 0-NBS Deprotection: Remove the 0-NBS group using a solution of 2-mercaptoethanol and
DBU in NMP.

o Cleavage from Resin: Cleave the final product, Boc-N-Me-D-Met-OH, from the resin using a
mild solution of TFA in DCM.

« Purification: Purify the cleaved product using high-performance liquid chromatography
(HPLC).

Protocol for Solid-Phase Peptide Synthesis (SPPS)
using Boc-N-Me-D-Met-OH

This protocol outlines the incorporation of Boc-N-Me-D-Met-OH into a peptide chain on a solid
support.[3][4]

Materials:

Rink Amide Resin (or other suitable resin)

e Boc-protected amino acids (including Boc-N-Me-D-Met-OH)

e 2-(1H-Benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (HBTU)
¢ N,N-Diisopropylethylamine (DIEA)

o Dimethylformamide (DMF)

 Trifluoroacetic acid (TFA)

o Cleavage cocktail (e.g., TFA/Water/Triisopropylsilane)

Procedure:

o Resin Preparation: Swell the resin in DMF.

o Boc-Deprotection: Remove the Boc protecting group from the resin-bound amino acid by
treating it with a solution of TFA in DMF. Wash the resin thoroughly with DMF.
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e Amino Acid Coupling:

o

Activate the carboxyl group of the incoming Boc-amino acid (e.g., Boc-N-Me-D-Met-OH)
by dissolving it in DMF with HBTU and DIEA.

Add the activated amino acid solution to the resin.

o

[¢]

Allow the coupling reaction to proceed for 1-2 hours.

[¢]

Wash the resin with DMF to remove excess reagents.

o Repeat: Repeat the deprotection and coupling steps for each subsequent amino acid in the
peptide sequence.

o Final Deprotection and Cleavage: Once the peptide chain is fully assembled, remove the N-
terminal Boc group. Cleave the peptide from the resin and remove all side-chain protecting
groups simultaneously using a cleavage cocktail.

 Purification: Purify the crude peptide by reverse-phase HPLC.

Visualizations
Workflow for Synthesis of Boc-N-Me-D-Met-OH
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Caption: General workflow for the solid-phase synthesis of Boc-N-Me-D-Met-OH.

Solid-Phase Peptide Synthesis (SPPS) Cycle
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Caption: Key steps in a single cycle of Boc solid-phase peptide synthesis.

Impact of N-Methylation on Peptide Properties
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Caption: Benefits of incorporating N-methylated amino acids into peptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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